Cas no 920966-74-1 (Benzene, 1,4-dibromo-2,5-bis[[[tris(1-methylethyl)silyl]oxy]methyl]-)

Benzene, 1,4-dibromo-2,5-bis[[[tris(1-methylethyl)silyl]oxy]methyl]- structure
920966-74-1 structure
Product Name:Benzene, 1,4-dibromo-2,5-bis[[[tris(1-methylethyl)silyl]oxy]methyl]-
CAS No:920966-74-1
MF:C26H48Br2O2Si2
MW:608.637128829956
CID:746705
PubChem ID:71422627
Update Time:2025-04-19

Benzene, 1,4-dibromo-2,5-bis[[[tris(1-methylethyl)silyl]oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,4-dibromo-2,5-bis[[[tris(1-methylethyl)silyl]oxy]methyl]-
    • [2,5-dibromo-4-[tri(propan-2-yl)silyloxymethyl]phenyl]methoxy-tri(propan-2-yl)silane
    • [(2,5-Dibromo-1,4-phenylene)bis(methyleneoxy)]bis[tri(propan-2-yl)silane]
    • 920966-74-1
    • 1,4-Dibromo-2,5-bis(triisopropylsiloxymethyl)benzene
    • DTXSID90841646
    • Inchi: 1S/C26H48Br2O2Si2/c1-17(2)31(18(3)4,19(5)6)29-15-23-13-26(28)24(14-25(23)27)16-30-32(20(7)8,21(9)10)22(11)12/h13-14,17-22H,15-16H2,1-12H3
    • InChI Key: NHOWBYVOTZRTIG-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=CC=1CO[Si](C(C)C)(C(C)C)C(C)C)Br)CO[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 608.15391g/mol
  • Monoisotopic Mass: 606.15596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 12
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų
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